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Compound of Interest

Compound Name: 2-Hexyne

Cat. No.: B165341 Get Quote

The safe and compliant disposal of 2-Hexyne is a critical aspect of laboratory safety and

environmental responsibility. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage 2-Hexyne waste streams effectively.

Adherence to these protocols is essential to mitigate risks and ensure compliance with

regulatory standards.

Core Safety Precautions and Hazard Identification
2-Hexyne is a flammable liquid and may cause skin and eye irritation.[1][2] It is crucial to

handle this chemical in a well-ventilated area, preferably within a chemical fume hood, while

wearing appropriate personal protective equipment (PPE), including safety glasses with side

shields, nitrile gloves, and a laboratory coat.[3][4]

Quantitative Data Summary

For quick reference, the key quantitative properties of 2-Hexyne are summarized in the table

below.
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Property Value

CAS Number 764-35-2[1][5]

Molecular Formula C₆H₁₀[5]

Molecular Weight 82.14 g/mol [5]

Boiling Point 83.8 °C[5]

Density 0.731 g/mL at 25 °C

Flash Point < 60°C (classified as ignitable)[6]

Experimental Protocols for Disposal
The proper disposal of 2-Hexyne and associated waste must be conducted systematically. The

following protocols outline the necessary steps for different waste streams.

Protocol 1: Disposal of Unused or Expired 2-Hexyne

Do Not Dispose Down the Drain: Never dispose of 2-Hexyne in the sanitary sewer system.

[3]

Container Management: Ensure the original container is securely sealed and properly

labeled.[7] If the original container is compromised, transfer the chemical to a compatible,

leak-proof hazardous waste container.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "2-Hexyne".[4]

EHS Pickup: Arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal service.[3][7]

Protocol 2: Disposal of 2-Hexyne Contaminated Solid Waste

This category includes items such as contaminated gloves, pipette tips, and paper towels.

Waste Segregation: Collect all solid waste contaminated with 2-Hexyne in a designated,

leak-proof hazardous waste container lined with a durable plastic bag.[3] Do not mix with
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other waste streams.[4]

Container Labeling: Clearly label the container with "Hazardous Waste" and specify the

contents, including "2-Hexyne contaminated debris".

Storage: Store the sealed container in a designated satellite accumulation area until it is

ready for pickup.[7]

Disposal: Arrange for collection by your institution's EHS department.[3]

Protocol 3: Disposal of 2-Hexyne Contaminated Liquid Waste

This includes reaction mixtures and solvent rinses.

Waste Collection: Collect all liquid waste containing 2-Hexyne in a compatible, leak-proof,

and sealable liquid waste container.[4]

Avoid Incompatibles: Do not mix 2-Hexyne waste with strong oxidizing agents or heavy

metal salts.[7] While 2-Hexyne is an internal alkyne and less prone to forming explosive

acetylides than terminal alkynes, it is still good practice to avoid contact with heavy metals.

[3]

Labeling: Label the container with "Hazardous Waste" and list all constituents of the mixture.

[7]

Storage and Disposal: Securely seal the container and store it in a designated satellite

accumulation area for pickup by your institution's EHS department.[7]

Protocol 4: Spill Management

In the event of a 2-Hexyne spill:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.[3]

Ventilate: Ensure the area is well-ventilated.[3]

Absorb: Use an inert absorbent material such as vermiculite, sand, or a commercial chemical

spill kit to contain the spill.[3][8]
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Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

labeled hazardous waste container.[3]

Decontaminate: Clean the spill area with an appropriate solvent or detergent and collect the

cleaning materials as hazardous waste.[4]

Dispose: Seal the container and arrange for disposal through EHS.[3]

Mandatory Visualization: 2-Hexyne Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Hexyne waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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